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Compound of Interest

Compound Name: Carviolin

Cat. No.: B2929679

Initial investigations into carviolin, a secondary metabolite produced by various Penicillium
species, have hinted at its potential as an antifungal agent. However, a thorough review of the
available scientific literature reveals a significant gap in the quantitative data required to fully
assess its efficacy and mechanism of action against key fungal pathogens such as Candida
albicans and Aspergillus fumigatus. This lack of specific data, particularly Minimum Inhibitory
Concentrations (MICs) and Minimum Fungicidal Concentrations (MFCs), currently limits its
development as a lead compound in antifungal drug discovery.

Carviolin, also known as roseopurpurin, is a known natural product.[1] While some sources

attribute general antifungal, antibacterial, and phytotoxic activities to carviolin[2], other reports
suggest it possesses moderate cytotoxic activity but lacks significant antifungal properties. This
conflicting information underscores the need for definitive studies to clarify its bioactivity profile.

Our extensive search for detailed experimental data on the antifungal activity of carviolin
against Candida albicans and Aspergillus fumigatus did not yield any specific results. Without
this fundamental information, it is not feasible to provide the detailed application notes,
guantitative data tables, and experimental protocols as initially intended.

For researchers interested in pursuing the investigation of carviolin as a potential antifungal
agent, the following general methodologies and logical workflows would be essential.

Experimental Approach for Evaluating Antifungal
Potential

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b2929679?utm_src=pdf-interest
https://www.benchchem.com/product/b2929679?utm_src=pdf-body
https://www.benchchem.com/product/b2929679?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Carviolin
https://www.benchchem.com/product/b2929679?utm_src=pdf-body
https://www.targetmol.com/compound/carviolin
https://www.benchchem.com/product/b2929679?utm_src=pdf-body
https://www.benchchem.com/product/b2929679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2929679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

A logical first step would be to procure or isolate and purify carviolin. Subsequently, a series of
standardized in vitro antifungal susceptibility tests should be performed.

Diagram: General Workflow for Antifungal Drug
Discovery
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Caption: A generalized workflow for the initial stages of antifungal drug discovery, from
compound acquisition to preliminary mechanism of action studies.

Future Directions and a Call for Research

The current body of scientific literature does not provide the necessary evidence to support the
development of carviolin as a lead antifungal compound. There is a clear need for
foundational research to be conducted and published. This research should include:

« Quantitative Antifungal Activity: Determination of MIC and MFC values of purified carviolin
against a panel of clinically relevant fungal pathogens, including various species of Candida
and Aspergillus.
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e Mechanism of Action Studies: Investigations into how carviolin might exert antifungal
effects. This could involve examining its impact on fungal cell wall integrity, ergosterol
biosynthesis, or the generation of reactive oxygen species.

o Cytotoxicity and Selectivity: Assessment of the cytotoxic effects of carviolin on mammalian
cell lines to determine its therapeutic index.

Until such data becomes available, the potential of carviolin in the field of antifungal drug
discovery remains largely speculative. The scientific community is encouraged to undertake
these fundamental studies to either validate or dismiss the purported antifungal properties of
this enigmatic natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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